![molecular formula C19H19NO3 B4184690 N-(1,2,3,4-tetrahydro-1-naphthalenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B4184690.png)
N-(1,2,3,4-tetrahydro-1-naphthalenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
Overview
Description
N-(1,2,3,4-tetrahydro-1-naphthalenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as BRL-49653, is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ). PPARδ is a nuclear receptor that plays a crucial role in regulating lipid metabolism, glucose homeostasis, and inflammation. BRL-49653 has been extensively studied for its potential therapeutic applications in metabolic disorders, cardiovascular diseases, and cancer.
Mechanism of Action
N-(1,2,3,4-tetrahydro-1-naphthalenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide activates PPARδ, which regulates the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ by this compound leads to increased fatty acid oxidation, mitochondrial biogenesis, and glucose uptake in skeletal muscle and adipose tissue. This compound also reduces inflammation by inhibiting the expression of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models and human cell lines. These include increased fatty acid oxidation, mitochondrial biogenesis, glucose uptake, and insulin sensitivity in skeletal muscle and adipose tissue. This compound also reduces hepatic steatosis, improves lipid profiles, and enhances vascular function. In cancer, this compound inhibits tumor growth and metastasis by regulating the expression of genes involved in cell proliferation, apoptosis, and angiogenesis.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(1,2,3,4-tetrahydro-1-naphthalenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments is its selectivity for PPARδ, which reduces the potential for off-target effects. This compound is also relatively stable and can be administered orally, making it a convenient tool for in vivo studies. However, one of the limitations of using this compound is its relatively low potency compared to other PPARδ agonists. This may require higher doses or longer treatment durations to achieve the desired effects.
Future Directions
There are several future directions for research on N-(1,2,3,4-tetrahydro-1-naphthalenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One area of interest is its potential therapeutic applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. PPARδ has been shown to play a role in neuronal survival and function, and this compound may have neuroprotective effects. Another area of interest is the development of more potent and selective PPARδ agonists based on the structure of this compound. These compounds may have improved efficacy and reduced side effects compared to current PPARδ agonists. Finally, the combination of this compound with other drugs or therapies may enhance its therapeutic potential in various diseases.
Scientific Research Applications
N-(1,2,3,4-tetrahydro-1-naphthalenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its potential therapeutic applications in metabolic disorders, cardiovascular diseases, and cancer. In metabolic disorders, this compound has been shown to improve insulin sensitivity, increase glucose uptake, and reduce hepatic steatosis in animal models. In cardiovascular diseases, this compound has been shown to improve lipid profiles, reduce atherosclerosis, and enhance vascular function. In cancer, this compound has been shown to inhibit tumor growth and metastasis in preclinical models.
Properties
IUPAC Name |
N-(1,2,3,4-tetrahydronaphthalen-1-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3/c21-19(14-8-9-17-18(12-14)23-11-10-22-17)20-16-7-3-5-13-4-1-2-6-15(13)16/h1-2,4,6,8-9,12,16H,3,5,7,10-11H2,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRZGSWIFTFTQME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=CC=CC=C2C1)NC(=O)C3=CC4=C(C=C3)OCCO4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.